5-(3,4-Dichlorobutyl)pyridine-2-carboxamide

• CAS No.: 58247-66-8
• Molecular Formula: C10H12Cl2N2O
• Molecular Weight: 247.12 g/mol
• IUPAC Name: 5-(3,4-dichlorobutyl)pyridine-2-carboxamide
• InChI: InChI=1S/C10H12Cl2N2O/c11-5-8(12)3-1-7-2-4-9(10(13)15)14-6-7/h2,4,6,8H,1,3,5H2,(H2,13,15)
• InChI Key: QREWYCZDOYBFPW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1CCC(CCl)Cl)C(=O)N

Description

5-(3,4-Dichlorobutyl)pyridine-2-carboxamide is a useful research compound. Its molecular formula is C10H12Cl2N2O and its molecular weight is 247.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

10 g of 5-(3,4-dichlorobutyl)picolinic acid was added to the solution of thionyl chloride (30 ml) and chloroform (100 ml), and resulting solution was refluxed for fifteen minutes. The reaction mixture was evaporated in reduced pressure to obtain oily residue. This was dissolved in 100 ml of benzene and treated with 28% aqueous ammonia (50 ml) at 4° - 10°C with vigorous stirring for an hour. Benzene extract was evaporated in reduced pressure to give crude product as solid.